Cas no 19276-10-9 ((2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride)

• Product Name: (2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride
• CAS No: 19276-10-9
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• CID: 4629862
• Update Time: 2025-11-01

(2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride
• AT15472
• (2-METHYL-1H-IMIDAZOL-4-YL)METHANAMINE 2HCL
• (2-methyl-1H-imidazol-4-yl)methanamine dihydrochloride
• (2-methyl-1H-imidazol-5-yl)methanamine;dihydrochloride

• Inchi： 1S/C5H9N3.2ClH/c1-4-7-3-5(2-6)8-4;;/h3H,2,6H2,1H3,(H,7,8);2*1H
• InChI Key： MKSYGMUAOILJOV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C)=NC=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.1
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride

Comprehensive Overview of (2-Methyl-1H-imidazol-5-yl)methanamine Dihydrochloride (CAS No. 19276-10-9)

(2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride (CAS No. 19276-10-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole backbone, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its unique structural properties make it a valuable building block in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential in addressing modern health challenges, such as neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

The chemical structure of (2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride features a methyl-substituted imidazole ring, which enhances its stability and reactivity in synthetic applications. This attribute is critical for designing compounds with improved pharmacokinetic profiles, a topic frequently searched by professionals in drug discovery. The dihydrochloride salt form further improves its solubility, making it suitable for in vitro and in vivo studies. Recent publications highlight its role in optimizing lead compounds for G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design platforms.

In the context of sustainable chemistry, (2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride is also being investigated for its compatibility with green synthesis methodologies. With growing interest in eco-friendly pharmaceutical production, researchers are evaluating solvent-free or catalytic approaches to derive this compound. Such innovations resonate with global searches for "green chemistry in drug development" and "reducing synthetic waste," reflecting the industry's shift toward environmental responsibility.

From an analytical chemistry perspective, the compound's purity and characterization are vital for reproducibility in research. Advanced techniques like HPLC, mass spectrometry, and NMR are commonly employed to validate its quality. These methods align with frequently searched queries such as "how to analyze imidazole derivatives" and "quality control for drug intermediates," underscoring the compound's relevance in high-standard laboratories.

Furthermore, (2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride has shown promise in bioconjugation applications, particularly in proteomics and antibody-drug conjugates (ADCs). This aligns with the rising demand for targeted therapies in oncology, a trending topic in both academic and industry forums. Its ability to serve as a linker or functional group modifier makes it a versatile tool for next-generation therapeutics.

In summary, (2-Methyl-1H-imidazol-5-yl)methanamine dihydrochloride (CAS No. 19276-10-9) is a multifaceted compound with expanding applications in drug discovery, sustainable chemistry, and bioconjugation. Its structural features and adaptability to modern research needs position it as a critical asset in addressing contemporary scientific challenges, from personalized medicine to environmentally conscious synthesis.